![molecular formula C19H19N7O2S B2542178 N-(1-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-yl)quinoline-8-sulfonamide CAS No. 2034383-23-6](/img/structure/B2542178.png)
N-(1-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-yl)quinoline-8-sulfonamide
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Overview
Description
“N-(1-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-yl)quinoline-8-sulfonamide” is a compound that belongs to the class of triazoloquinoxaline derivatives . These compounds are known for their versatile biological activities and are capable of binding in the biological system with a variety of enzymes and receptors .
Scientific Research Applications
- Pharmacophore Interaction : 1,2,4-triazoles act as main pharmacophores by engaging in hydrogen bonding and dipole interactions with biological receptors .
- Existing Medications : Several known drugs contain the 1,2,4-triazole group. For instance, Fluconazole, Flupoxam, and Anastrozole are widely used pharmaceuticals that incorporate this scaffold .
- Synthetic Strategies : Researchers have developed various synthetic methods to access 1,2,4-triazole-containing scaffolds. These methods provide access to a wide range of derivatives with potential anticancer activity .
Antimicrobial Properties
1,2,4-Triazoles have also demonstrated antimicrobial effects. Here’s what we know:
- Antibacterial and Antifungal Activity : Some 1,2,4-triazole derivatives exhibit antibacterial and antifungal properties. These compounds could be explored further for their therapeutic potential .
- Multistep Synthesis Routes : Researchers have reported synthetic methods that allow access to a diverse range of 1,2,4-triazoles via multistep routes .
Other Pharmacological Activities
Beyond cancer and antimicrobial research, 1,2,4-triazoles have shown promise in various other areas:
- Anti-Inflammatory and Antioxidant Effects : These compounds possess anti-inflammatory and antioxidant activities, making them relevant for treating inflammatory conditions .
- Analgesic Properties : Some 1,2,4-triazole derivatives exhibit analgesic effects, which could be valuable in pain management .
- Enzyme Inhibitors : Researchers have explored 1,2,4-triazoles as enzyme inhibitors, including carbonic anhydrase inhibitors and cholinesterase inhibitors .
Mechanism of Action
Target of Action
Compounds with similar structures, such as triazolo[4,3-a]quinoxaline derivatives, have been reported to exhibit antiviral and antimicrobial activities .
Mode of Action
It is known that similar compounds, such as triazolo[4,3-a]quinoxaline derivatives, interact with their targets by binding to specific enzymes and receptors . This interaction can lead to changes in the target’s function, potentially inhibiting its activity and leading to the compound’s antiviral and antimicrobial effects .
Biochemical Pathways
Similar compounds have been reported to affect various pathways related to microbial growth and viral replication .
Pharmacokinetics
Similar compounds have been reported to have good bioavailability and are well-absorbed in the body .
Result of Action
Similar compounds have been reported to exhibit cytotoxicity at certain concentrations and show promising antiviral activity .
Action Environment
Similar compounds have been reported to maintain their activity under various environmental conditions .
properties
IUPAC Name |
N-[1-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-yl]quinoline-8-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N7O2S/c1-13-22-23-19-18(21-9-11-26(13)19)25-10-7-15(12-25)24-29(27,28)16-6-2-4-14-5-3-8-20-17(14)16/h2-6,8-9,11,15,24H,7,10,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBTSWGNZGQIQBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C2N1C=CN=C2N3CCC(C3)NS(=O)(=O)C4=CC=CC5=C4N=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N7O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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